Cas no 1368299-28-8 (1,6-Naphthyridine, decahydro-6-propyl-)

• Product Name: 1,6-Naphthyridine, decahydro-6-propyl-
• CAS No: 1368299-28-8
• MF: C₁₁H₂₂N₂
• MW: 182.305782794952
• CID: 5252284
• Update Time: 2025-06-09

1,6-Naphthyridine, decahydro-6-propyl- Chemical and Physical Properties

Names and Identifiers

• 1,6-Naphthyridine, decahydro-6-propyl-

• Inchi： 1S/C11H22N2/c1-2-7-13-8-5-11-10(9-13)4-3-6-12-11/h10-12H,2-9H2,1H3
• InChI Key： XWZYJEIFYCWTAE-UHFFFAOYSA-N
• SMILES： N1C2C(CN(CCC)CC2)CCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 1,6-Naphthyridine, decahydro-6-propyl-

1,6-Naphthyridine, Decahydro-6-Propyl: A Comprehensive Overview

The compound with CAS No. 1368299-28-8, commonly referred to as 1,6-Naphthyridine, Decahydro-6-Propyl, is a significant molecule in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into its chemical structure, synthesis methods, properties, and the latest research findings that highlight its significance in modern scientific advancements.

1,6-Naphthyridine is a heterocyclic aromatic compound characterized by a naphthyridine framework—a bicyclic structure consisting of two fused rings: one benzene ring and one pyridine ring. The decahydro derivative indicates the presence of hydrogenated rings, which adds to its structural complexity and functional versatility. The decahydro prefix signifies that the compound has undergone partial hydrogenation, resulting in a partially saturated structure. The 6-propyl substituent further modifies the molecule's properties by introducing an alkyl chain at the sixth position of the naphthyridine ring system.

The synthesis of 1,6-Naphthyridine, Decahydro-6-Propyl involves a series of intricate chemical reactions that require precise control over reaction conditions to achieve the desired product. Recent studies have focused on optimizing these synthesis pathways to enhance yield and purity while minimizing environmental impact. For instance, researchers have explored catalytic hydrogenation techniques and novel coupling reactions to streamline the production process.

One of the most promising applications of this compound lies in its potential use as a precursor for advanced materials such as high-performance polymers and organic semiconductors. The naphthyridine framework is known for its aromatic stability and electron-withdrawing properties, making it an ideal candidate for applications in electronics and optoelectronics. Recent research has demonstrated that derivatives of 1,6-Naphthyridine can be incorporated into organic light-emitting diodes (OLEDs) to improve their efficiency and stability.

In addition to its electronic applications, 1,6-Naphthyridine, Decahydro-6-Propyl has shown potential in pharmaceutical research. Its unique structure allows for interactions with biological systems, making it a candidate for drug design and development. Scientists are investigating its ability to act as a scaffold for bioactive molecules that could target specific proteins or enzymes involved in disease pathways.

The structural modifications introduced by the decahydro and propyl groups significantly influence the compound's physical and chemical properties. The hydrogenation process increases the molecule's hydrophobicity while maintaining its aromatic character, which is advantageous for certain industrial applications. The propyl substituent further enhances solubility in organic solvents and may facilitate self-assembly processes in soft matter systems.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure of 1,6-Naphthyridine derivatives with unprecedented accuracy. These models provide insights into the molecule's reactivity and stability under various conditions, paving the way for tailored synthesis strategies and application-specific designs.

In conclusion, 1,6-Naphthyridine, Decahydro-6-Propyl (CAS No. 1368299-28-8) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it a valuable building block for advanced materials and pharmaceuticals. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in shaping future technological innovations.